2-{[(Phenylamino)carbonyl]amino}thiophenol

• Molecular Formula: C13H12N2OS
• Molecular Weight: 244.31 g/mol
• IUPAC Name: 1-phenyl-3-(2-sulfanylphenyl)urea
• InChI: InChI=1S/C13H12N2OS/c16-13(14-10-6-2-1-3-7-10)15-11-8-4-5-9-12(11)17/h1-9,17H,(H2,14,15,16)
• InChI Key: QAUYDNWQNRMCIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2S

Description

2-{[(Phenylamino)carbonyl]amino}thiophenol is a useful research compound. Its molecular formula is C13H12N2OS and its molecular weight is 244.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-{[(Phenylamino)carbonyl]amino}thiophenol was prepared from 2-5 aminothiophenol (200 mg, 1.6 mmol) and phenyl isocyanate according to the procedure in General Method A. The product was purified by precipitation from toluene and filtering to afford the titled compound (330 mg, 85%). mp: 194.5° C.; 1H NMR (CD3OD/CDCl3): d 7.48-7.26 (m, 4H), 7.25-7.10 (m, 3H), 7.04-6.79 (m, 2H); EI-MS m/z 244 (M+H)+; Anal. (C13H12N2OS) C, H, N.